3-(dimethylamino)-5-{[1-(2-phenoxyethyl)-1H-indol-3-yl]methylene}-2-(phenylimino)-1,3-thiazolidin-4-one

• Molecular Formula: C28H26N4O2S
• Molecular Weight: 482.6 g/mol
• IUPAC Name: (5Z)-3-(dimethylamino)-5-[[1-(2-phenoxyethyl)indol-3-yl]methylidene]-2-phenylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C28H26N4O2S/c1-30(2)32-27(33)26(35-28(32)29-22-11-5-3-6-12-22)19-21-20-31(25-16-10-9-15-24(21)25)17-18-34-23-13-7-4-8-14-23/h3-16,19-20H,17-18H2,1-2H3/b26-19-,29-28?
• InChI Key: FCUHQHYFYRFSKN-NMSBTPMHSA-N
• Isomeric SMILES: CN(C)N1C(=O)/C(=C/C2=CN(C3=CC=CC=C32)CCOC4=CC=CC=C4)/SC1=NC5=CC=CC=C5
• SMILES: CN(C)N1C(=O)C(=CC2=CN(C3=CC=CC=C32)CCOC4=CC=CC=C4)SC1=NC5=CC=CC=C5

Description

3-(dimethylamino)-5-{[1-(2-phenoxyethyl)-1H-indol-3-yl]methylene}-2-(phenylimino)-1,3-thiazolidin-4-one is a synthetic compound that has gained much attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. This compound is also known as DMTI and has a unique chemical structure that makes it suitable for several research applications.

Mechanism of Action

The mechanism of action of DMTI is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It also has the ability to induce apoptosis, which is a process of programmed cell death that is essential for the removal of damaged or abnormal cells from the body.
Biochemical and Physiological Effects:
DMTI has been shown to have several biochemical and physiological effects. It can modulate the expression of various genes and proteins that are involved in cell signaling pathways, cell cycle regulation, and apoptosis. It can also inhibit the activity of certain enzymes that are involved in the production of reactive oxygen species, which are known to cause oxidative damage to cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMTI is its ability to inhibit the growth of cancer cells, which makes it a potential candidate for the development of new anti-cancer drugs. However, one of the limitations of DMTI is its low solubility in water, which makes it difficult to administer in vivo. It also has poor stability under acidic conditions, which limits its use in certain applications.

Future Directions

There are several future directions for research on DMTI. One potential area of research is the development of new synthetic routes for the production of DMTI that are more efficient and cost-effective. Another area of research is the investigation of the potential applications of DMTI in agriculture, such as its use as a fungicide or herbicide. Additionally, further studies are needed to fully understand the mechanism of action of DMTI and its potential applications in medicine.

Synthesis Methods

The synthesis of DMTI involves the reaction between indole-3-carboxaldehyde, 2-phenoxyethylamine, and 2-aminobenzophenone in the presence of dimethylformamide and acetic acid. The reaction is carried out at room temperature and results in the formation of a yellow solid, which is then purified using column chromatography.

Scientific Research Applications

DMTI has been extensively studied for its potential applications in medicine. Several studies have shown that DMTI has anti-cancer properties and can inhibit the growth of cancer cells. It has also been shown to have anti-inflammatory and anti-oxidant properties, which makes it a potential candidate for the treatment of various diseases such as arthritis, diabetes, and Alzheimer's disease.